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Compound of Interest

Compound Name: Tin(2+) acrylate

Cat. No.: B15175784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of tin(II) acrylate, an inorganic

compound with applications in the development of copolymers and other advanced materials.

The document outlines a common synthetic methodology, details the experimental protocol,

presents relevant chemical data, and discusses the importance of an inert atmosphere to

prevent oxidation.

Overview of Synthesis
Tin(II) acrylate, with the chemical formula C₆H₆O₄Sn, is typically synthesized through a salt

metathesis reaction in an aqueous solution.[1] A common and effective method involves a two-

step process. First, acrylic acid is neutralized with a base, such as sodium hydroxide, to form a

soluble acrylate salt. Subsequently, a water-soluble tin(II) salt, like tin(II) chloride, is introduced

to the solution. This results in the precipitation of the less soluble tin(II) acrylate, which can then

be isolated.[2]

A crucial consideration in this synthesis is the propensity of tin(II) to oxidize to tin(IV), especially

in solution.[3] Therefore, conducting the reaction under an inert atmosphere (e.g., nitrogen or

argon) and using degassed solvents is recommended to ensure the purity of the final product.

[3] Additionally, polymerization inhibitors, such as hydroquinone, are often added to prevent the

spontaneous and potentially violent polymerization of the acrylate monomers during the

reaction.[2][4]
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Synthesis Pathway and Experimental Workflow
The logical flow of the synthesis process can be visualized as a progression from initial

reactants through key process steps to the final, purified product.

General Synthesis Workflow for Tin(II) Acrylate

Reactants

Process Steps
Product

Acrylic Acid
(C₃H₄O₂)

1. Neutralization
(Aqueous Solution)

Base
(e.g., NaOH)

Tin(II) Salt
(e.g., SnCl₂)

2. Precipitation
(Addition of Tin(II) Salt)

Inhibitor
(e.g., Hydroquinone)

3. Isolation & Purification
(Filtration, Washing, Drying)

Pure Tin(II) Acrylate
(C₆H₆O₄Sn)

Click to download full resolution via product page

Caption: General Synthesis Workflow for Tin(II) Acrylate.

Detailed Experimental Protocol
The following protocol is based on a reported synthesis for a tin acrylate-based copolymer,

focusing on the in-situ formation of the tin(II) acrylate monomer.[2]

Materials:

Acrylic Acid (C₃H₄O₂)

Sodium Hydroxide (NaOH)
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Tin(II) Chloride (SnCl₂)

Hydroquinone

Distilled Water

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Reflux condenser

Thermometer

Heating mantle

Buchner funnel or equivalent filtration setup

Procedure:

Setup: Assemble the three-necked flask with the mechanical stirrer, reflux condenser, and

thermometer. Ensure the setup allows for heating and continuous agitation.

Initial Solution: Charge the flask with 150 mL of distilled water.[2]

Inhibitor Addition: Add a small amount of hydroquinone to the water to prevent the premature

polymerization of acrylic acid.[2]

Acid Addition: While stirring, add 49.7 g of acrylic acid to the flask.[2]

Neutralization: Slowly add 16 g of sodium hydroxide to the solution. An exothermic reaction

will occur. Continue stirring and heat the solution to 35-40°C for one hour to ensure the

complete dissolution of the alkali and formation of sodium acrylate.[2]

Tin(II) Salt Addition: Once the sodium hydroxide has fully dissolved, add 22 g of tin(II)

chloride salt to the mixture.[2]
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Precipitation: Increase the temperature to 50°C and continue stirring until the tin(II) chloride

is completely dissolved and the tin(II) acrylate has formed.[2] At this stage, the tin(II) acrylate

is typically not isolated but used directly in a subsequent polymerization step.[2]

Isolation (Optional): For isolation of the pure compound, the resulting precipitate would be

collected by filtration, washed with deionized water to remove soluble byproducts like sodium

chloride, and subsequently dried under a vacuum at a low temperature.

Quantitative Data and Properties
The following tables summarize key quantitative data for the reactants and the final product,

tin(II) acrylate.

Table 1: Reactant Specifications for Synthesis

Reactant Formula
Molar Mass (
g/mol )

Amount Used
(g)

Moles
(approx.)

Acrylic Acid C₃H₄O₂ 72.06 49.7 0.69

Sodium

Hydroxide
NaOH 40.00 16.0 0.40

Tin(II) Chloride SnCl₂ 189.60 22.0 0.12

Note: The stoichiometry in the cited procedure suggests that acrylic acid is in excess, which

may be intended to drive the subsequent copolymerization reaction.[2]

Table 2: Computed Properties of Tin(II) Acrylate
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Property Value

Molecular Formula C₆H₆O₄Sn

Molar Mass 260.82 g/mol [1]

IUPAC Name tin(2+); prop-2-enoate[1]

Canonical SMILES C=CC(=O)[O-].C=CC(=O)[O-].[Sn+2][1]

InChIKey FBXAIBZEZGSAAK-UHFFFAOYSA-L[1]

CAS Number 94275-72-6[1]

Characterization
While the provided search results focus on the use of tin(II) acrylate in copolymer synthesis,

standard characterization techniques for the isolated compound would include:

Infrared (IR) Spectroscopy: To confirm the presence of the carboxylate group and the vinyl

C=C bond, and the absence of the carboxylic acid O-H band.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to verify the acrylate

structure and ¹¹⁹Sn NMR to confirm the +2 oxidation state of the tin center.

Elemental Analysis: To determine the elemental composition (C, H, Sn) and confirm the

empirical formula.

Thermal Analysis (TGA/DSC): To assess thermal stability and identify decomposition

patterns.

These analytical methods are essential for confirming the identity, purity, and stability of the

synthesized tin(II) acrylate, ensuring its suitability for further applications in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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